Cas no 1557661-82-1 (1-(thian-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(thian-3-yl)methylcyclopropan-1-amine
• CAS No: 1557661-82-1
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 6411522
• PubChem ID: 83905918
• Update Time: 2025-11-01

1-(thian-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thian-3-yl)methylcyclopropan-1-amine
• EN300-1728850
• 1-[(thian-3-yl)methyl]cyclopropan-1-amine
• 1557661-82-1

• Inchi： 1S/C9H17NS/c10-9(3-4-9)6-8-2-1-5-11-7-8/h8H,1-7,10H2
• InChI Key： FUQSRTQZRBIRBM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC1(CC1)N

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(thian-3-yl)methylcyclopropan-1-amine

Introduction to 1-(Thian-3-yl)methylcyclopropan-1-amine (CAS No. 1557661-82-1)

1-(Thian-3-yl)methylcyclopropan-1-amine, with the CAS number 1557661-82-1, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include a cyclopropane ring and a thianyl group. These structural elements contribute to its potential applications in various scientific and medical domains.

The chemical structure of 1-(thian-3-yl)methylcyclopropan-1-amine consists of a three-membered cyclopropane ring attached to a thianyl group through a methylene bridge. The thianyl group, which is a sulfur-containing heterocycle, imparts unique chemical properties to the molecule. These properties make it an interesting candidate for further investigation in areas such as medicinal chemistry and materials science.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 1-(Thian-3-yl)methylcyclopropan-1-amine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. These findings have sparked interest among scientists and pharmaceutical companies to explore its potential as a new therapeutic agent.

The synthesis of 1-(thian-3-yl)methylcyclopropan-1-amine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a cyclopropylmethyl halide with a thianyl derivative, followed by subsequent functional group manipulations to achieve the desired product. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound.

In addition to its potential therapeutic applications, 1-(thian-3-yl)methylcyclopropan-1-amine has also been studied for its use in materials science. The unique combination of the cyclopropane ring and the thianyl group makes it an attractive candidate for the development of new materials with specific physical and chemical properties. For example, recent studies have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability.

The biological activity of 1-(thian-3-yl)methylcyclopropan-1-amine has been evaluated through various in vitro and in vivo assays. In vitro studies have demonstrated that this compound can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. In vivo studies have further confirmed these findings, showing that administration of 1-(thian-3-yl)methylcyclopropan-1-amine can reduce inflammation and pain in animal models.

To better understand the mechanism of action of 1-(thian-3-yl)methylcyclopropan-1-amine, researchers have conducted detailed biochemical and molecular studies. These studies have revealed that the compound interacts with specific protein targets involved in inflammatory signaling pathways, leading to the modulation of downstream signaling events. This mechanistic insight provides a strong foundation for further drug development efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(thian-3-yl)methylcyclopropan-1-amine as a potential therapeutic agent. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its efficacy in treating various inflammatory conditions.

In conclusion, 1-(thian-3-yl)methylcyclopropan-1-amine (CAS No. 1557661-82-1) is a promising compound with diverse applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.